N~2~-(methylsulfonyl)-N~2~-(2-phenylethyl)-N~1~-(2-pyridinylmethyl)glycinamide

• IUPAC Name: 2-[methylsulfonyl(2-phenylethyl)amino]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H21N3O3S/c1-24(22,23)20(12-10-15-7-3-2-4-8-15)14-17(21)19-13-16-9-5-6-11-18-16/h2-9,11H,10,12-14H2,1H3,(H,19,21)
• InChI Key: XCZCZLUMXPQEJK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CCC1=CC=CC=C1)CC(=O)NCC2=CC=CC=N2
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

N2-(methylsulfonyl)-N2-(2-phenylethyl)-N1-(2-pyridinylmethyl)glycinamide is a compound of interest in the realm of organic chemistry due to its unique structure and potential applications. This analysis synthesizes current research findings on its synthesis, molecular structure, chemical reactions and properties, as well as its physical and chemical properties.

Synthesis Analysis

The synthesis of compounds related to N2-(methylsulfonyl)-N2-(2-phenylethyl)-N1-(2-pyridinylmethyl)glycinamide involves complex organic synthesis techniques. Studies have explored various synthesis methods, including the use of sulfonylimidates, silyl glyoxylates, and N-tert-butanesulfinyl aldimines in three-component coupling reactions to efficiently produce cyclic N-sulfonylamidines containing free endocyclic N-H. This demonstrates the complexity and versatility of synthetic strategies in achieving the desired molecular structure (Yao & Lu, 2011).

Molecular Structure Analysis

The molecular structure of compounds like N2-(methylsulfonyl)-N2-(2-phenylethyl)-N1-(2-pyridinylmethyl)glycinamide is characterized by the presence of sulfonyl and pyridinylmethyl groups, which play a crucial role in determining their reactivity and interaction with biological targets. Computational and spectroscopic methods, including Raman spectroscopy and DFT calculations, are utilized to elucidate the conformational structure of related ionic liquids, highlighting the importance of conformational equilibrium in determining the physical and chemical properties of these compounds (Fujimori et al., 2007).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are influenced by their sulfonyl and phenylethyl components. Research on similar sulfonyl-containing compounds demonstrates their involvement in radical (phenylsulfonyl)methylation reactions, providing a pathway to various (phenylsulfonyl)methylated compounds, which is indicative of the reactivity and versatility of the sulfonyl group in chemical synthesis (Liu & Li, 2016).

Physical Properties Analysis

The physical properties of N2-(methylsulfonyl)-N2-(2-phenylethyl)-N1-(2-pyridinylmethyl)glycinamide and related compounds, such as solubility, melting point, and stability, are crucial for their potential applications. These properties are significantly affected by the molecular structure, particularly the arrangement of the sulfonyl and pyridinyl groups. Studies on related compounds have explored their thermal stability, ionic conductivity, and compatibility with other materials, providing insights into the physical characteristics essential for their application in various fields (Shin & Cairns, 2008).